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Compound of Interest

Compound Name: UNI418

Cat. No.: B15602766

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
biological activity of UNI418, a novel dual inhibitor of Phosphatidylinositol 5-Phosphate 4-
Kinase Type Il (PIKfyve) and Phosphatidylinositol-4-Phosphate 5-Kinase Type | Gamma
(PIP5K1C). UNI418 has been identified as a promising antiviral agent, particularly for its ability
to block the entry of SARS-CoV-2 into host cells.

Chemical Structure and Properties

UNI418 possesses a 4-quinazolinamine core structure, a common feature in many kinase
inhibitors.[1][2] This structural motif is crucial for its inhibitory activity against PIKfyve and
PIP5K1C.

Table 1: Chemical and Physical Properties of UNI418

Property Value Source
CAS Number 1802068-51-4 MedChemExpress
Molecular Formula C26H28N60O MedChemExpress
Molecular Weight 440.54 MedChemExpress
-80°C for 6 months; -20°C for 1
Storage [3]
month
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Biological Activity and Mechanism of Action

UNI418 exhibits potent antiviral activity against SARS-CoV-2 by targeting two key host cell
kinases involved in membrane trafficking.[2][3][4][5] Its dual-inhibitory action provides a two-
pronged approach to preventing viral entry.

1. Inhibition of PIP5K1C: UNI418 blocks ACE2-mediated endocytosis of SARS-CoV-2 by
inhibiting PIP5K1C.[3][4][5][6] This kinase is responsible for the synthesis of
phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a critical lipid for endocytosis.

2. Inhibition of PIKfyve: By inhibiting PIKfyve, UNI418 disrupts the proteolytic activation of
cathepsins.[3][4][5][6] This prevents the cleavage of the SARS-CoV-2 spike protein, a
necessary step for the virus to escape from the endosome and release its genetic material into
the host cell.[4][5][6]

Table 2: In Vitro Activity of UNI418

Parameter Value Target/Assay Source
IC50 60.1 nM PIP5K1C [3]
Kd 61 nM PIP5K1C [3]
Kd 0.78 nM PIKfyve [3]

Antiviral activity
EC50 1.4 uM ) [3]
against SARS-CoV-2

Signaling Pathway and Mechanism of Action

The following diagram illustrates the dual mechanism of action of UNI418 in preventing SARS-
CoV-2 entry into host cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Antiviral Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602766#uni418-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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